Ethyl (2-amino-3-benzoylphenyl)acetate
Cat. No. B056720
Key on ui cas rn:
61941-57-9
M. Wt: 283.32 g/mol
InChI Key: XQGLNUVQVKZRRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04045576
Procedure details
A solution of 2.5 g. (0.009 mole) of the sodium salt of 2-amino-3-benzoylphenylacetic acid in 25 ml. of dry dimethylformamide was treated with 5.0 g. (0.035 mole) of ethyl iodide. The mixture was stirred two hours at room temperature using a magnetic stirrer. The mixture was diluted with water and the aqueous solution extracted several times with ethyl ether. The combined extracts were washed with water, dried over sodium sulfate and concentrated under vacuum to a yellow solid. The solid was recrystallized from absolute ethanol to give 1.7 gms. (61.0%) of yellow needles which melted at 77°-78° C.
[Compound]
Name
yellow needles
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
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REACTION_CXSMILES
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[Na].[NH2:2][C:3]1[C:8]([C:9](=[O:16])[C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[CH:7][CH:6]=[CH:5][C:4]=1[CH2:17][C:18]([OH:20])=[O:19].CN(C)C=O.[CH2:26](I)[CH3:27]>O>[NH2:2][C:3]1[C:8]([C:9](=[O:16])[C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[CH:7][CH:6]=[CH:5][C:4]=1[CH2:17][C:18]([O:20][CH2:26][CH3:27])=[O:19] |^1:0|
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Inputs
Step One
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Name
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Quantity
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0.009 mol
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Type
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reactant
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Smiles
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[Na]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1C(C1=CC=CC=C1)=O)CC(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Four
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Name
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Quantity
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0.035 mol
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Type
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reactant
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Smiles
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C(C)I
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Step Five
[Compound]
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Name
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yellow needles
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred two hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous solution extracted several times with ethyl ether
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum to a yellow solid
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was recrystallized from absolute ethanol
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CUSTOM
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Type
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CUSTOM
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Details
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to give 1.7 gms
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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NC1=C(C=CC=C1C(C1=CC=CC=C1)=O)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
